Cas no 54208-60-5 (2-(2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile)

• Product Name: 2-(2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile
• CAS No: 54208-60-5
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 1095398
• PubChem ID: 73554827
• Update Time: 2025-05-19

2-(2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile
• (2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile
• 54208-60-5

• Inchi： 1S/C10H11NO2/c1-7-5-8(3-4-11)10(12)9(6-7)13-2/h5-6,12H,3H2,1-2H3
• InChI Key： OAQCZLHYMWYELN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(CC#N)C=1O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-(2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile

Comprehensive Overview of 2-(2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile (CAS No. 54208-60-5)

2-(2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile, with the CAS number 54208-60-5, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique hydroxy-methoxy-methylphenyl structure, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₁NO₂, highlights its potential for diverse applications, particularly in the development of bioactive molecules and advanced materials.

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